Cas no 525-91-7 (penicillin X)

• Product Name: penicillin X
• CAS No: 525-91-7
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.38952
• CID: 375743
• PubChem ID: 120720
• Update Time: 2024-02-29

penicillin X Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• (2S,5R,6R)-6-[[2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• penicillin X
• (2S,5R,6R)-6-{[(4-Hydroxyphenyl)acetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• Inchi： InChI=1S/C16H18N2O5S/c1-16(2)12(15(22)23)18-13(21)11(14(18)24-16)17-10(20)7-8-3-5-9(19)6-4-8/h3-6,11-12,14,19H,7H2,1-2H3,(H,17,20)(H,22,23)
• InChI Key： AZCVBVRUYHKWHU-UHFFFAOYSA-N
• SMILES： CC1(C)SC2C(NC(=O)Cc3ccc(O)cc3)C(=O)N2C1C(O)=O

Computed Properties

• Exact Mass: 350.09374
• Monoisotopic Mass: 350.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 729.6°Cat760mmHg
• Flash Point: 395°C
• Refractive Index: 1.681
• PSA: 106.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Penams